Cas no 5300-99-2 (5-bromomethyl-3-(4-bromo-phenyl)-isoxazole)

• Product Name: 5-bromomethyl-3-(4-bromo-phenyl)-isoxazole
• CAS No: 5300-99-2
• MF: C₁₀H₇Br₂NO
• MW: 316.976680994034
• MDL: MFCD06738488
• CID: 937820
• PubChem ID: 53421541
• Update Time: 2025-09-18

5-bromomethyl-3-(4-bromo-phenyl)-isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-bromomethyl-3-(4-bromo-phenyl)-isoxazole
• 5-(bromomethyl)-3-(4-bromophenyl)-1,2-oxazole
• 5-bromomethyl-3-(4-bromophenyl)-isoxazole
• AB27219
• AG-F-81308
• CTK4J6877
• KB-245322
• SureCN8578198
• AKOS013475495
• 5-(Bromomethyl)-3-(4-bromophenyl)isoxazole, AldrichCPR
• A829351
• 5300-99-2
• 5-(bromomethyl)-3-(4-bromophenyl)isoxazole
• DTXSID50697823
• SCHEMBL8578198
• MFCD06738488

• MDL： MFCD06738488
• Inchi： 1S/C10H7Br2NO/c11-6-9-5-10(13-14-9)7-1-3-8(12)4-2-7/h1-5H,6H2
• InChI Key： SLWCENOBHUXOFJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C2C=CC(=CC=2)Br)=NO1

Computed Properties

• Exact Mass: 314.88900
• Monoisotopic Mass: 314.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 3.99900

5-bromomethyl-3-(4-bromo-phenyl)-isoxazole Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：